Cas no 2377610-77-8 (Benzyl (4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate)

• Product Name: Benzyl (4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate
• CAS No: 2377610-77-8
• MF: C₂₀H₂₃BFNO₄
• MW: 371.210329294205
• CID: 5520409
• PubChem ID: 137796046
• Update Time: 2026-03-10

Benzyl (4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
• 2377610-77-8
• Benzyl (4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate
• BEnzyl N-[4-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
• CS-0177784
• BS-35058
• XH0930
• G70065
• MFCD31726487

• Inchi： 1S/C20H23BFNO4/c1-19(2)20(3,4)27-21(26-19)16-12-15(10-11-17(16)22)23-18(24)25-13-14-8-6-5-7-9-14/h5-12H,13H2,1-4H3,(H,23,24)
• InChI Key： CGLIVPJCORIBJP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1B1OC(C)(C)C(C)(C)O1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 371.1704165g/mol
• Monoisotopic Mass: 371.1704165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų

Additional information on Benzyl (4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate

Introduction to Benzyl (4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate (CAS No. 2377610-77-8)

Benzyl (4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, identified by its CAS number 2377610-77-8, is characterized by its intricate molecular structure, which includes a benzyl group, a fluoro-substituted phenyl ring, and a boronic ester moiety derived from a tetramethylated dioxaborolane. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The< strong>fluoro-substituted phenyl ring is particularly noteworthy due to the unique electronic and steric properties that fluorine imparts to the aromatic system. Fluorine atoms are known to enhance the metabolic stability of pharmaceutical compounds by influencing their lipophilicity and binding affinity to biological targets. In this context, the 4-fluoro substituent in Benzyl (4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate likely contributes to its potential as a building block for drugs with improved pharmacokinetic profiles.

The boronic ester functionality is another key feature of this compound. Boronic acids and their esters are widely used in Suzuki-Miyaura cross-coupling reactions, which are among the most powerful tools in organic synthesis for constructing carbon-carbon bonds. The< strong>4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group provides a stable and easily accessible boronic ester that can undergo coupling reactions with various aryl halides or triflates. This reactivity makes Benzyl (4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate an invaluable intermediate for the synthesis of complex molecules such as heterocycles and polyaromatic systems.

In recent years, there has been a surge in research focused on developing novel carbamate-based drugs due to their diverse biological activities. Carbamates are known for their ability to act as irreversible inhibitors of enzymes and receptors, which can lead to potent and long-lasting therapeutic effects. The incorporation of a< strong>benzyl carbamate moiety into molecular frameworks has shown promise in the development of drugs targeting neurological disorders, inflammation, and infectious diseases. The specific structure of Benzyl (4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate positions it as a valuable candidate for further exploration in this area.

The synthesis of Benzyl (4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate involves several key steps that highlight the compound's synthetic utility. Initially, the fluoro-substituted phenol is converted into its corresponding boronic ester using a palladium-catalyzed coupling reaction with 1-bromoalkanes or 1-haloarenes. This step is facilitated by the presence of< strong>4-fluoro group on the aromatic ring. Subsequently، the boronic ester is reacted with benzoyl chloride in the presence of a base to form the desired carbamate derivative. The reaction conditions are carefully optimized to ensure high yield and purity.

The importance of this compound is further underscored by its applications in drug discovery and development. Researchers have utilized Benzyl (4-fluoro-3-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-l，2-yI]phenyI}carbamate as a starting material for synthesizing novel analogs with enhanced biological activity. For instance， studies have demonstrated its use in generating derivatives with improved binding affinity to target proteins involved in cancer metabolism and inflammation pathways. These findings highlight the potential of< strong>Benzyl (4-fluoro-l(44，55-tetramethyl-l，32-dloxoborolan-Z-yI]phenyI}carbamate as a scaffold for developing next-generation therapeutics.

The compound's structural features also make it an attractive candidate for exploring new synthetic methodologies. The boronic ester functionality allows for further derivatization through cross-coupling reactions with various electrophiles، while the fluoro-substituent can be modified through halogen exchange or metalation reactions. These properties enable chemists to design increasingly complex molecular architectures while maintaining functional group compatibility throughout the synthetic sequence.

In conclusion، Benzyl (44fluor03(44，45，55-tetramethylll32-dloxoborolanZ-yI]phenyI}carbamate (CAS No.23776l0-l77-l8) represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology�� Its unique combination of functional groups—fluro-substitution、boronic ester、and benzoyl carbamate—makes it highly versatile as an intermediate for drug discovery programs aimed at treating neurological disorders、inflammation、and infectious diseases。 As our understanding of biological pathways continues to evolve， compounds like this one will undoubtedly play an increasingly important role in shaping future therapeutic strategies.